Cas no 2138565-50-9 (2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2138565-50-9
• MF: C₁₀H₁₆FN₃O
• MW: 213.251945495605
• CID: 6110580
• PubChem ID: 165963777
• Update Time: 2025-05-20

2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1150067
• 2138565-50-9
• 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol

• Inchi： 1S/C10H16FN3O/c1-6-4-7(5-6)9-8(11)10(12)14(13-9)2-3-15/h6-7,15H,2-5,12H2,1H3
• InChI Key： YSNUQOJXEDDXAE-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(CCO)N=C1C1CC(C)C1

Computed Properties

• Exact Mass: 213.12774030g/mol
• Monoisotopic Mass: 213.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol

Introduction to 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138565-50-9)

2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 2138565-50-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including an amino group, a fluoro substituent, and a 3-methylcyclobutyl side chain, contributes to its intricate chemical profile and makes it a promising candidate for further investigation in drug discovery.

The pyrazole core of this molecule is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom at the 4-position of the pyrazole ring (4-fluoro) is particularly noteworthy, as fluorine substitution can significantly modulate the metabolic stability, lipophilicity, and binding affinity of a compound. This modification is often employed to enhance the pharmacokinetic properties of drug candidates.

The 3-methylcyclobutyl group appended to the pyrazole ring adds another layer of complexity to the molecule. This bulky side chain can influence both the electronic properties and steric environment of the compound, potentially affecting its interactions with biological targets. The 5-amino group further enhances the reactivity of the molecule, allowing for further derivatization and functionalization. These structural features make 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol a versatile intermediate in synthetic chemistry and a potential lead compound for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the rapid screening of virtual libraries containing millions of compounds. In this context, 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol has been identified as a promising candidate for further experimental validation due to its predicted interactions with several key biological targets.

One of the most exciting areas of research involving this compound is its potential application in oncology. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The fluoro-substituted pyrazole scaffold is particularly interesting because it can mimic natural substrates while maintaining high specificity for target enzymes. Preliminary computational studies suggest that 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol may interact with tyrosine kinases, which are overexpressed in many types of cancer. These interactions could lead to the development of novel anticancer therapies that are more effective and have fewer side effects compared to existing treatments.

In addition to its potential in oncology, this compound has also been explored for its antimicrobial properties. The amino group and fluoro substituent are known to enhance the activity against bacterial and fungal pathogens by interfering with essential metabolic pathways or by disrupting cell wall integrity. Recent studies have highlighted the growing problem of antibiotic resistance, making it imperative to discover new antimicrobial agents. Compounds like 2-[5-amino-4-fluoro-3-(3-methylcyclobutyl)-1H-pyrazol-1-yl]ethan-1-ol could serve as valuable starting points for developing novel antibiotics that are effective against resistant strains.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Traditional synthetic routes involving multi-step organic transformations would be required to construct the desired framework. However, recent advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have made it possible to streamline these processes and improve yields. These innovations not only reduce the time and cost associated with synthesis but also allow for greater scalability, which is crucial for industrial applications.

Once synthesized, 2-[5-amino-4-fluoro-3-(3-methylcyclobutul)-1H-pyrazol-l-yIethan-l-l ol would undergo rigorous testing to evaluate its biological activity and safety profile. High-throughput screening (HTS) techniques would be employed to assess its interactions with various biological targets, while preclinical studies would provide insights into its pharmacokinetic behavior and potential toxicity. These studies are essential before moving into clinical trials, where the compound's efficacy and safety would be evaluated in human subjects.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI algorithms can analyze vast datasets containing structural information, biological activity data, and synthetic feasibility to predict promising candidates. In this context, 2-[5-amino--4-fluoro--3-(3-methylcyclobutul)-lH-pyrazoll-yIethan-l-l ol was identified as a high-potential compound through AI-driven virtual screening programs. These programs leverage machine learning models trained on large datasets to predict how different compounds will behave biologically based on their chemical structure.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties further. By fine-tuning its structure through structural analogs or covalent modifications, 2-[5-amino--4-fluoro--3-(3-methylcyelobutul)-lH-pyraeole-l-yIethan-l-l ol could be developed into a lead candidate for clinical development or even commercialization if it demonstrates sufficient efficacy and safety in preclinical studies.